Cas no 1508803-85-7 (3-Methyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 3-Methyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1508803-85-7
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 4701321
• PubChem ID: 75355350
• Update Time: 2024-11-05

3-Methyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-oxopyrrolidine-3-carboxylic acid
• Z1891772637
• 3-Methyl-5-oxo-3-pyrrolidinecarboxylic acid
• SY156106
• AKOS024254480
• SCHEMBL18185800
• CS-0120560
• MFCD26598872
• EN300-132157
• Z1642347436
• DB-152134
• 3-methyl-5-oxopyrrolidine-3-carboxylicacid
• AT19127
• 1508803-85-7
• 3-Methyl-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C6H9NO3/c1-6(5(9)10)2-4(8)7-3-6/h2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： XPAICKDCJOJELF-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(NC1)=O)=O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: -0.9

3-Methyl-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines